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Compound of Interest

Compound Name: Ethyl vanillin isobutyrate

Cat. No.: B070703

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl vanillin isobutyrate, a
significant compound in flavor and fragrance chemistry. This document details its core
physicochemical properties, outlines a standard synthesis protocol, and presents a logical
workflow for its preparation, catering to the needs of researchers and professionals in drug
development and related scientific fields.

Core Physicochemical Data

Ethyl vanillin isobutyrate is a synthetic ester derivative of ethyl vanillin, valued for its
enhanced stability and sensory profile.[1] A summary of its key quantitative data is presented
below for clear reference and comparison.
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Property Value Reference
Molecular Formula C13H1604 [21[31[41[5]
Molecular Weight 236.26 g/mol [21[3]1[41[5]
CAS Number 188417-26-7 [21[3]

2-ethoxy-4-formylphenyl) 2-
UPAC Name (2-ethoxy-4-formylpheny) [1J02112]
methylpropanoate

Appearance White to light yellow powder [4][5]
Melting Point 57.0°C [41[6]
Boiling Point 328.5 £ 27.0 °C (Predicted) [5]

. Insoluble in water; soluble in
Solubility ] ] [21[3114]
organic solvents and oils.

Experimental Protocol: Synthesis of Ethyl Vanillin
Isobutyrate

The synthesis of ethyl vanillin isobutyrate is typically achieved through the esterification of
ethyl vanillin with an isobutyrylating agent. The following protocol details a common laboratory-
scale synthesis.

Objective: To synthesize ethyl vanillin isobutyrate from ethyl vanillin and isobutyric anhydride.
Materials:

« Ethyl vanillin (3-ethoxy-4-hydroxybenzaldehyde)

Isobutyric anhydride

Sodium acetate (catalyst)

Methanol-water or ethanol-water mixed solvent

Standard laboratory glassware and apparatus for heating, stirring, and filtration
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Procedure:

o Reaction Setup: In a suitable reaction vessel, combine ethyl vanillin and isobutyric
anhydride.

o Catalysis: Introduce a catalytic amount of an alkali metal salt of a lower carboxylic acid, such
as sodium acetate.[7]

e Heating: Heat the reaction mixture to a temperature between 60°C and 120°C.[7] The
reaction is typically maintained at 80-90°C.[7]

e Reaction Monitoring: Monitor the progress of the reaction. The reaction time is generally
short.[7]

o Work-up: Upon completion of the reaction, add a methanol-water or ethanol-water mixed
solvent to the reaction mixture.[7]

o Crystallization: Allow the mixture to cool to room temperature to facilitate the crystallization of
the product, ethyl vanillin isobutyrate.[7]

« |solation: Isolate the crystals by filtration.

 Purification: The crude product can be further purified by recrystallization from a suitable
solvent, such as isopropanol, to yield high-purity ethyl vanillin isobutyrate.[6]

Logical and Experimental Workflow

The following diagrams illustrate the chemical synthesis pathway and a typical experimental
workflow for the preparation and purification of ethyl vanillin isobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Ethyl Vanillin Isobutyrate | High Purity | RUO [benchchem.com]
e 2. Buy Ethyl vanillin isobutyrate | 188417-26-7 [smolecule.com]
e 3. scent.vn [scent.vn]

e 4. Ethyl vanillin isobutyrate | C13H1604 | CID 673160 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 5. echemi.com [echemi.com]
e 6. EP0870754A1 - Ethyl vanillin isobutyrate - Google Patents [patents.google.com]

e 7.CN102757343A - Preparation method of vanillin isobutyrate - Google Patents
[patents.google.com]
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Isobutyrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070703#ethyl-vanillin-isobutyrate-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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